![molecular formula ClFO2S B080308 Sulfuryl chloride fluoride CAS No. 13637-84-8](/img/structure/B80308.png)
Sulfuryl chloride fluoride
Overview
Description
Sulfuryl chloride fluoride, also known as thionyl chloride fluoride, is a chemical compound with the molecular formula SOClF. It is a colorless, fuming liquid with a pungent odor, which is commonly used in various chemical reactions. In
Scientific Research Applications
Sulfur(VI) Fluoride Exchange Chemistry
Sulfuryl chloride fluoride plays a crucial role in sulfur(VI) fluoride exchange (SuFEx) chemistry. It is used in creating sulfates and sulfamides, with its reactivity being controlled to produce functional products. This chemistry is applicable in small molecules, polymers, and biomolecules (Dong, Krasnova, Finn, & Sharpless, 2014).
Fumigation and Pest Control
Sulfuryl fluoride has been widely used in fumigation for over a million buildings, including houses, museums, libraries, and scientific laboratories. Its effectiveness depends on concentration and exposure duration, particularly for insect eggs which require higher dosages (Nitschke & Eisenbrandt, 2001).
Organic Synthesis Applications
It is used in organic synthesis, particularly in the 1,1-dihydrofluoroalkylation of amines. This involves a simple reaction process with wide substrate scope, highlighting its functional group tolerance and ease of use in organic synthesis (Epifanov et al., 2018).
In Situ Generation of Anhydrous Fluoride Salts
Sulfuryl fluoride is instrumental in the in situ generation of anhydrous fluoride salts for nucleophilic aromatic substitution reactions. This process demonstrates its practical utility in generating anhydrous tetramethylammonium fluoride, facilitating a range of fluorination reactions (Cismesia, Ryan, Bland, & Sanford, 2017).
Environmental and Health Risks Assessment
Research has been conducted to assess the environmental and health risks of sulfuryl fluoride, especially its potential contribution to global warming. The toxicological data and environmental implications based on its properties have been evaluated (Tsai, 2010).
Preservation in Museum Stores
Its application in museum stores for suffocating insects has been analyzed, considering its efficacy and safety. Practical applications have shown promising results in protecting ancient textiles and artifacts (Chen Geng-ling, 2006).
Atmospheric Chemistry and Environmental Impact
Studies on the atmospheric chemistry of sulfuryl fluoride, including its reaction with OH radicals, Cl atoms, and O3, and its global warming potential, have been conducted. This research is essential for understanding its environmental impact and atmospheric lifetime (Andersen, Blake, Rowland, Hurley, & Wallington, 2009).
Safety and Hazards
Future Directions
Sulfonyl fluorides have received considerable attention and continuous interest from the communities of synthetic chemistry and medicinal chemistry . The development of novel and efficient radical precursors would provide new approaches for the construction of sulfonyl fluorides in a more sustainable way . The direct use of traceless and clean electrons as redox reagents obviates the need for stoichiometric chemical redox reagents, making such reactions more efficient and environmentally friendly .
Mechanism of Action
Target of Action
Sulfuryl chloride fluoride (SO2ClF) is primarily used as a solvent for highly oxidizing compounds . It is also used as a dehydrating agent for converting aldoximes to nitriles, in combination with triethylamine, a reagent for making amides from carboxylic acids and primary amines, and esters from carboxylic acids and alcohols .
Mode of Action
This compound is a tetrahedral molecule . It interacts with its targets by acting as a solvent for highly oxidizing compounds . It is also used in combination with other reagents to facilitate various chemical reactions .
Biochemical Pathways
For instance, it is used in combination with sulfur trioxide as an oxidant for converting tertiary phosphines and arsines to their corresponding oxides .
Pharmacokinetics
It is known that it is a colorless, easily condensed gas . It is also known to be moderately toxic and corrosive .
Result of Action
The result of this compound’s action depends on its application. As a solvent for highly oxidizing compounds, it facilitates various chemical reactions . When used as a dehydrating agent or in combination with other reagents, it aids in the synthesis of various chemical compounds .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it is known to hydrolyze in water . Its reactivity and stability can also be affected by temperature, as it is used in reactions that require heating .
Biochemical Analysis
Biochemical Properties
Sulfuryl chloride fluoride has been identified as a key player in several biochemical reactions . It is used as an electrophilic warhead by both medicinal chemists and chemical biologists .
Cellular Effects
Given its role as an electrophilic warhead, it is plausible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of this compound is complex and multifaceted. It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
This compound has been found to have an atmospheric lifetime of 30–40 years, much longer than the 5 years earlier estimated This suggests that it is relatively stable and does not degrade quickly
Metabolic Pathways
It is likely that it interacts with various enzymes or cofactors and could potentially affect metabolic flux or metabolite levels
Transport and Distribution
It is possible that it interacts with various transporters or binding proteins, and could potentially affect its localization or accumulation
Subcellular Localization
It is possible that it is directed to specific compartments or organelles by targeting signals or post-translational modifications
properties
IUPAC Name |
sulfuryl chloride fluoride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/ClFO2S/c1-5(2,3)4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXPAAHZTOUOJJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=S(=O)(F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ClFO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0065567 | |
Record name | Sulfuryl chloride fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0065567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquefied gas; Reacts with water; [MSDSonline] | |
Record name | Sulfuryl chloride fluoride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/8307 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
13637-84-8 | |
Record name | Sulfuryl chloride fluoride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13637-84-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Sulfuryl chloride fluoride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013637848 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sulfuryl chloride fluoride | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Sulfuryl chloride fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0065567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chlorosulphonyl fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.737 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SULFURYL CHLORIDE FLUORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y7TT1LZ9SD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Q & A
Q1: What is the molecular formula and weight of sulfuryl chloride fluoride?
A1: this compound has the molecular formula SO₂ClF and a molecular weight of 134.97 g/mol. []
Q2: What spectroscopic data is available for SO₂ClF?
A2: The microwave spectrum of SO₂ClF has been extensively studied, providing information about its structure, hyperfine constants, and harmonic force field. [, ] Researchers have observed rotational transitions for six different isotopomers, allowing for the determination of rotational constants, quartic centrifugal distortion constants, and structural parameters. [] These studies have also enabled the calculation of a harmonic force field and the estimation of equilibrium geometries. []
Q3: How does this compound react with trimethylsilyl phosphites?
A3: SO₂ClF reacts with trimethylsilyl phosphites (RR′POSiMe3) in a highly chemoselective manner under mild conditions to produce phosphorofluoridates (RO(R′O)P(O)F) in excellent yield. [, , ] This reaction provides a convenient method for synthesizing various fluoridates, including deoxynucleoside phosphorofluoridates, from readily available and non-toxic starting materials. [, ]
Q4: Can this compound be used to prepare amides?
A4: Yes, SO₂ClF acts as an effective reagent for amide bond formation. It facilitates the conversion of carboxylic acids to amides in the presence of primary amines under mild conditions. [, ]
Q5: Can this compound be used for dethioacetalization?
A5: Research suggests that SO₂ClF can be employed as a reagent for dethioacetalization reactions. []
Q6: What role does this compound play in telomerization reactions?
A6: SO₂ClF has been investigated as a telomerization agent for ethylene, vinyl chloride, and vinylidene fluoride. [, , ]
Q7: Have there been any computational studies on this compound?
A7: While the provided abstracts don't specifically mention computational studies on SO₂ClF itself, the determination of its harmonic force field [] suggests that computational methods were likely employed for this purpose.
Q8: What is known about the compatibility of this compound with other materials?
A8: Research indicates that alumina can be used to purify SO₂ClF by selectively adsorbing sulfur dioxide and this compound impurities. [] This suggests that SO₂ClF is compatible with alumina and that this material can be utilized in its purification process.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.